Cas no 1234321-81-3 ((Z)-METHYL 3-ACETAMIDO-4-(2,4,5-TRIFLUOROPHENYL)BUT-2-ENOATE)

• Product Name: (Z)-METHYL 3-ACETAMIDO-4-(2,4,5-TRIFLUOROPHENYL)BUT-2-ENOATE
• CAS No: 1234321-81-3
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 823505
• PubChem ID: 46836578
• Update Time: 2025-04-19

(Z)-METHYL 3-ACETAMIDO-4-(2,4,5-TRIFLUOROPHENYL)BUT-2-ENOATE Chemical and Physical Properties

Names and Identifiers

• (Z)-METHYL 3-ACETAMIDO-4-(2,4,5-TRIFLUOROPHENYL)BUT-2-ENOATE
• methyl 3-acetamido-4-(2,4,5-trifluorophenyl)but-2-enoate
• CS-0018892
• (z)-methyl-3-n-acetylamino-4-(2,4,5-trifluorophenyl)but-2-enoate
• DB-200639
• SCHEMBL2859258
• methyl (Z)-3-acetamido-4-(2,4,5-trifluorophenyl)but-2-enoate
• AKOS015837711
• 2-Butenoic acid, 3-(acetylamino)-4-(2,4,5-trifluorophenyl)-, methyl ester, (2Z)-
• BS-15038
• IZFJPBWBAPIUAN-UITAMQMPSA-N
• 1234321-81-3
• BCP16498
• (Z)-methyl3-acetamido-4-(2,4,5-trifluorophenyl)but-2-enoate

• Inchi： 1S/C13H12F3NO3/c1-7(18)17-9(5-13(19)20-2)3-8-4-11(15)12(16)6-10(8)14/h4-6H,3H2,1-2H3,(H,17,18)/b9-5-
• InChI Key： IZFJPBWBAPIUAN-UITAMQMPSA-N
• SMILES： FC1C=C(C(=CC=1C/C(=C/C(=O)OC)/NC(C)=O)F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),

(Z)-METHYL 3-ACETAMIDO-4-(2,4,5-TRIFLUOROPHENYL)BUT-2-ENOATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD756170)